Cas no 325979-90-6 (N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide
• CAS No: 325979-90-6
• MF: C₁₂H₉N₃O₆S
• MW: 323.281361341476
• CID: 6613114
• PubChem ID: 3539479
• Update Time: 2025-05-24

N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide
• Oprea1_235172
• 325979-90-6
• AKOS003629076
• F0214-0118

• Inchi： 1S/C12H9N3O6S/c1-21-9-6-7(14(17)18)2-3-8(9)13-12(16)10-4-5-11(22-10)15(19)20/h2-6H,1H3,(H,13,16)
• InChI Key： MLLZDZUODBKUEA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(NC1C=CC(=CC=1OC)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 323.02120619g/mol
• Monoisotopic Mass: 323.02120619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 158Ų

Additional information on N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide

Comprehensive Overview of N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide (CAS No. 325979-90-6)

N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide (CAS No. 325979-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitro-substituted thiophene carboxamide derivative is characterized by its methoxy and nitro functional groups, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, making it a subject of ongoing studies.

The compound's chemical structure features a thiophene ring linked to a carboxamide group, further modified with nitro and methoxy substituents. This configuration enhances its electron-withdrawing properties, which are critical in designing photoactive materials and small-molecule inhibitors. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and QSAR modeling, where N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide serves as a valuable scaffold.

In the context of green chemistry, the synthesis and application of 325979-90-6 align with the growing demand for sustainable synthetic routes. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to optimize its production. Additionally, its potential role in organic electronics and photovoltaic devices has sparked interest, as the compound's conjugated system may improve charge transport efficiency.

From a pharmacological perspective, N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide is being investigated for its enzyme inhibition capabilities, particularly targeting kinases and oxidoreductases. Its nitro-aromatic moiety is known to interact with biological targets, making it a candidate for anti-inflammatory and antimicrobial applications. However, further in vitro and in vivo studies are required to validate these hypotheses.

The compound's spectroscopic properties, including UV-Vis absorption and fluorescence emission, are also under scrutiny. These characteristics are essential for developing molecular probes and sensors, which are increasingly relevant in diagnostic imaging and environmental monitoring. As the scientific community shifts toward precision medicine, the demand for tailored small-molecule agents like 325979-90-6 is expected to rise.

In summary, N-(2-methoxy-4-nitrophenyl)-5-nitrothiophene-2-carboxamide (CAS No. 325979-90-6) represents a versatile compound with broad implications across multiple disciplines. Its structural uniqueness and functional diversity position it as a promising candidate for future innovations in life sciences and advanced materials. Ongoing research will likely uncover new applications, reinforcing its importance in modern chemistry.